2,4-Dimethoxybenzohydrazide
Overview
Description
2,4-Dimethoxybenzohydrazide, also known as DMABH, is a chemical compound that belongs to the class of hydrazides. It is widely used in scientific research for its various applications, including its ability to inhibit the growth of cancer cells and its potential as a drug candidate for the treatment of various diseases.
Scientific Research Applications
Synthesis of Highly Functionalized Olmesartan Medoxomil : The 2,4-dimethoxybenzyl group is used to protect tetrazoles in the efficient synthesis of highly functionalized olmesartan medoxomil (Seki, 2015).
Detection of Carboxylic Acids in Human Serum : A unique acid hydrazide, 2-(5-hydrazinocarbonyl-2-oxazolyl)-5,6-dimethoxybenzothiazole, enables the rapid and sensitive determination of carboxylic acids in human serum (Saito et al., 1995).
Characterization of Metal Complexes : 2,4-dimethoxybenzoates of Mn(II), Co(II), and Cu(II) are studied for their high-spin complexes and dimer structures, useful in understanding thermal stability and magnetic properties (Ferenc et al., 2007).
Synthesis of Medical Intermediate Molecules : The compound is utilized in the synthesis of 2,5-dimethoxy-4-ethylthio-benzeneethanamine, a medical intermediate molecule used in treating psychotic and schizophrenic psychosis (Zhimin, 2003).
Antimicrobial Activity : New 2-(2,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives are shown to have potential antimicrobial activity, with some showing good activity against tested strains (Mohana, 2013).
Antioxidant and Acetylcholinesterase Inhibition : Indole compounds with carbohydrazide functionality display more promising antioxidant properties and better acetylcholinesterase inhibition performance than 2-(indol-2-yl)-1,3,4-oxadiazole systems (Bingul et al., 2019).
Potential as Antiulcer Agents : 3,4-Dimethoxybenzohydrazide derivatives exhibit excellent urease inhibitory potentials and are non-toxic, suggesting their potential as antiulcer agents (Taha et al., 2017).
Anticancer Applications : Synthesized compounds, including benzothiazole acylhydrazones, show promising anticancer activity, particularly against Rat brain glioma cells (Osmaniye et al., 2018).
Mechanism of Action
Target of Action
The primary target of 2,4-Dimethoxybenzohydrazide is currently unknown . This compound is part of a collection of rare and unique chemicals provided for early discovery researchers
Biochemical Pathways
It’s worth noting that similar compounds have been found to target the multidrug efflux pump (mate), which plays a role in antibiotic resistance
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . Given its potential interaction with the multidrug efflux pump (MATE), it may have implications for antibiotic resistance . .
properties
IUPAC Name |
2,4-dimethoxybenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-13-6-3-4-7(9(12)11-10)8(5-6)14-2/h3-5H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFLNKGMNBJMNNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NN)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70332441 |
Source
|
| Record name | 2,4-dimethoxybenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70332441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
103956-10-1 |
Source
|
| Record name | 2,4-dimethoxybenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70332441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
